Cas no 146135-18-4 (benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate)
![benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate structure](https://www.kuujia.com/scimg/cas/146135-18-4x500.png)
146135-18-4 structure
Product name:benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate
benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, (1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)-, phenylmethyl ester (9CI)
- benzyl N-(1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)carbamate
- TUWDLUFFAHHNEF-UHFFFAOYSA-N
- Carbamic acid, N-(1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)-, phenylmethyl ester
- CHEMBL2153434
- phenylmethyl N-(1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)carbamate
- GTPL7514
- Carbamic acid,(1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)-,phenylmethyl ester
- SCHEMBL9470080
- phenylmethyl (1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)carbamate
- phenylmethyl N-(1-methyl-6-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,4)benzodiazepin-4-yl)carbamate
- BDBM50260088
- GW841819X
- Q27077957
- 146135-18-4
- benzyl (1-methyl-6-phenyl-4hbenzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate
- KB-75882
- benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate
-
- Inchi: 1S/C25H21N5O2/c1-17-28-29-24-23(27-25(31)32-16-18-10-4-2-5-11-18)26-22(19-12-6-3-7-13-19)20-14-8-9-15-21(20)30(17)24/h2-15,23H,16H2,1H3,(H,27,31)
- InChI Key: TUWDLUFFAHHNEF-UHFFFAOYSA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)NC1N=C(C2=CC=CC=C2)C2=CC=CC=C2N2C(C)=NN=C21
Computed Properties
- Exact Mass: 423.16952493g/mol
- Monoisotopic Mass: 423.16952493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 673
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- Color/Form: Solid powder
benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate Related Literature
-
Silviya D. Furdas,Luca Carlino,Wolfgang Sippl,Manfred Jung Med. Chem. Commun. 2012 3 123
-
Sijun Pan,Hailong Zhang,Chenyu Wang,Samantha C. L. Yao,Shao Q. Yao Nat. Prod. Rep. 2016 33 612
146135-18-4 (benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate) Related Products
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